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Compound of Interest

Compound Name: Solvent Yellow 98

Cat. No.: B076899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Yellow 98, also known as Fluorescent Yellow 3G, is a synthetic organic dye of the azo

class.[1] It is characterized by its vibrant greenish-yellow fluorescence, excellent solubility in

organic solvents, and notable stability under heat and light.[1][2][3] These properties make it a

valuable colorant in various material science applications, particularly in the coloring of plastics

and synthetic fibers. Its molecular formula is C36H45NO2S. This document provides detailed

application notes and experimental protocols for the use of Solvent Yellow 98 in material

science research.

Physicochemical Properties
A summary of the key physical and chemical properties of Solvent Yellow 98 is presented in

Table 1. This data is essential for determining its suitability for specific applications and for

designing experimental parameters.
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Property Value Reference

Molecular Formula C36H45NO2S [4]

Molecular Weight 555.81 g/mol [4]

Appearance Greenish-yellow powder [3][5]

Melting Point 267 °C [3]

Heat Resistance (in PS) 300 °C [2][3]

Light Fastness (in PS) 6-7 (on a scale of 1-8) [3]

Solubility in Dichloromethane

(20°C)
186.3 g/L [3]

Solubility in Toluene (20°C) 53.9 g/L [3]

Solubility in Acetone (20°C) 2.2 g/L [3]

Solubility in Ethanol (20°C) 1.1 g/L [3]

Applications in Material Science
Solvent Yellow 98 is utilized in a range of material science applications, primarily for its

fluorescent coloring properties.

Polymer Coloration
Solvent Yellow 98 is widely used for coloring a variety of plastics due to its high tinting

strength, and good heat and light resistance.[6] It is compatible with a range of polymers

including:

Polystyrene (PS)

Acrylonitrile Butadiene Styrene (ABS)

Polycarbonate (PC)

Polymethyl Methacrylate (PMMA)
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Polyethylene Terephthalate (PET)

Polyamide (PA6, with limited use in PA66)[7]

The dye is typically incorporated into the polymer matrix via masterbatches during the extrusion

or injection molding process.[8]

Non-Destructive Testing (NDT)
The fluorescent properties of Solvent Yellow 98 are leveraged in penetrant testing aerosols for

the detection of surface defects such as microcracks in various materials.[1] When applied to a

surface, the dye solution penetrates into cracks. After the excess is wiped away, the dye

trapped in the defects becomes visible under UV light, allowing for non-destructive inspection.

[1]

Advanced Coatings and Inks
Solvent Yellow 98 is a component in the formulation of specialized inks and coatings. A

notable application is in the preparation of nanolatex color pastes for painting materials.[1] In

this application, the oil-soluble dye is encapsulated in latex nanoparticles, which provides bright

color, high color fastness, and good migration resistance.[1]

Experimental Protocols
The following are detailed protocols for key applications of Solvent Yellow 98.

Protocol 1: Preparation of a Non-Destructive Testing
Aerosol
This protocol is based on the formulation described in patent application CN201810127158.3.

[1]

Objective: To prepare a fluorescent aerosol for the detection of surface microcracks.

Materials:
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Component Parts by Weight

Nano-shell poly 1-1.5

Cationic cellulose 0.5-0.8

Plasticizer 0.01-0.02

Surfactant 0.01-0.02

Permeating agent 0.01-0.015

Wetting agent 0.005-0.008

Solvent Yellow 98 0.01-0.02

Fluorescent Red GG 0.01-0.02

Nano titanium dioxide 0.1-0.2

Nano silver 0.05-0.06

Deionized water 2-3

Ethanol 20-30

Butane 30-40

Hydrofluoroalkane 35-45

Procedure:

In a suitable mixing vessel, dissolve the nano-shell poly, cationic cellulose, plasticizer,

surfactant, permeating agent, and wetting agent in ethanol with stirring until a homogenous

solution is formed.

Disperse the Solvent Yellow 98, Fluorescent Red GG, nano titanium dioxide, and nano

silver in the solution.

Add the deionized water to the mixture and stir thoroughly.

The resulting mixture is then charged into an aerosol container.
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Crimp the valve onto the container and charge with the propellant mixture of butane and

hydrofluoroalkane.

Workflow for Preparation of Non-Destructive Testing Aerosol

Solution Preparation Aerosol Filling

Dissolve Polymers & Additives in Ethanol Disperse Dyes & Nanoparticles Add Deionized Water Charge Mixture into Aerosol Can Crimp Valve Charge with Propellant

Phase Preparation

Oil Phase: Dissolve Solvent Yellow 98 in Monomers

High-Speed Emulsification

Aqueous Phase: Dissolve Dispersant in Water

Initiator Addition & Polymerization

Cooling, Filtration & Final Product
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Colored Polymer Sample

Immerse in Solvent

Incubate at Controlled Temperature

Periodic Sampling of Solvent

UV-Vis Spectrophotometry

Calculate Leached Concentration

Report Leaching Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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